Cas no 1221401-95-1 (BP 554 maleate)

• Product Name: BP 554 maleate
• CAS No: 1221401-95-1
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 2089894
• PubChem ID: 56972150
• Update Time: 2025-07-16

BP 554 maleate Chemical and Physical Properties

Names and Identifiers

• BP 554 maleate
• 1-[3-(3,4-METHYLENEDIOXYPHENOXY)PROPYL]-4-PHENYL-PIPERAZINE MALEATE
• BP554Maleate
• 1-(3-(benzo[d][1,3]dioxol-5-yloxy)propyl)-4-phenylpiperazine
• HMS3411E12
• HMS3675E12
• G78074
• AKOS024458562
• SR-01000597912-1
• SCHEMBL1935564
• 1221401-95-1
• SR-01000597912
• 1-[3-(1,3-benzodioxol-5-yloxy)propyl]-4-phenylpiperazine;(Z)-but-2-enedioic acid

• Inchi： 1S/C20H24N2O3.C4H4O4/c1-2-5-17(6-3-1)22-12-10-21(11-13-22)9-4-14-23-18-7-8-19-20(15-18)25-16-24-19;5-3(6)1-2-4(7)8/h1-3,5-8,15H,4,9-14,16H2;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： NBCXNOHQTALBRA-BTJKTKAUSA-N
• SMILES： O(C1=CC=C2C(=C1)OCO2)CCCN1CCN(C2C=CC=CC=2)CC1.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 513
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on BP 554 maleate

Comprehensive Overview of BP 554 Maleate (CAS No. 1221401-95-1): Properties, Applications, and Research Insights

BP 554 maleate, identified by its CAS number 1221401-95-1, is a specialized compound garnering significant attention in pharmaceutical and biochemical research. This salt form of BP 554 enhances solubility and bioavailability, making it a critical subject for drug development. Researchers and industry professionals frequently search for "BP 554 maleate solubility," "CAS 1221401-95-1 applications," and "BP 554 mechanism of action," reflecting its relevance in modern therapeutics.

The compound's molecular structure and pharmacokinetic properties have been explored in preclinical studies, particularly in targeting metabolic pathways. With rising interest in "small molecule inhibitors" and "precision medicine," BP 554 maleate aligns with trends toward personalized therapies. Its potential role in modulating enzymatic activity has spurred inquiries like "BP 554 maleate clinical trials" and "1221401-95-1 stability data," underscoring its translational promise.

From a synthetic chemistry perspective, CAS 1221401-95-1 is often discussed alongside "salt formation techniques" and "API optimization." The maleate counterion improves the compound's crystallinity, a feature highlighted in patents and formulation guides. Laboratories prioritize "BP 554 maleate synthesis" protocols, while analytical studies focus on "HPLC methods for 1221401-95-1," ensuring quality control in production.

Emerging discussions connect BP 554 maleate to broader themes like "drug repurposing" and "orphan drug design." Its low toxicity profile, as evidenced in peer-reviewed journals, positions it as a candidate for niche indications. Searches for "BP 554 maleate suppliers" and "CAS 1221401-95-1 price" reflect commercial demand, driven by academic and industrial R&D pipelines.

Environmental and regulatory aspects of 1221401-95-1 are also pivotal. Queries such as "BP 554 maleate biodegradability" and "ICH guidelines for maleate salts" indicate compliance awareness. The compound's adherence to "green chemistry principles" further enhances its appeal, aligning with global sustainability goals in pharmaceutical manufacturing.

In summary, BP 554 maleate (CAS No. 1221401-95-1) exemplifies innovation at the intersection of chemistry and medicine. Its multifaceted applications—from bench to bedside—continue to inspire research, making it a staple in scientific literature and a frequent topic in high-impact conferences.